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Compound of Interest

Compound Name: Coelenterazine h hydrochloride

Cat. No.: B12367092

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on coelenterazine h

hydrochloride, a key reagent in bioluminescence-based research. This document details its
suppliers, purchasing options, technical specifications, and experimental applications, with a
focus on enabling researchers to effectively source and utilize this compound in their studies.

Introduction to Coelenterazine h Hydrochloride

Coelenterazine h is a synthetic analog of coelenterazine, the luciferin responsible for the
bioluminescence in many marine organisms, most notably the sea pansy Renilla reniformis.
The "h" designation refers to the substitution at the C8 position of the imidazopyrazinone core.
Coelenterazine h hydrochloride is the salt form, which can offer improved handling and
solubility characteristics.

Its primary utility in research stems from its interaction with luciferases, particularly Renilla
luciferase (RLuc), and photoproteins like aequorin. Upon enzymatic oxidation by luciferase in
the presence of oxygen, coelenterazine h emits a bright blue light. This property makes it an
invaluable tool for a wide range of biological assays. Notably, coelenterazine h often exhibits
significantly higher luminescence intensity compared to its native counterpart, making it
particularly advantageous for sensitive applications.[1][2]

Suppliers and Purchasing Options
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A variety of suppliers offer coelenterazine h hydrochloride in various purities and quantities
to suit diverse research needs, from small-scale academic experiments to high-throughput
screening in drug discovery.

Catalog .
. Available ]
Supplier Product Name  Number . Purity
Quantities
(Example)
. 1 mg, 5mg, 10
MedChemExpres Coelenterazine h
] HY-D1024A mg, 50 mg, 100 >98.02%
S hydrochloride
mg
: . 1mg
Reqis Coelenterazine - ] .
) Varies (Lyophilized), 10 >97%
Technologies H
mg
) o Biotium B
Fisher Scientific ) 50-196-4110 1mg Not Specified
Coelenterazine H
Thomas ) CHM11K566, 50 pg, 1 mg, 250 -
S Coelenterazine H Not Specified
Scientific CHM11K567 Mg
Santa Cruz ] ]
) Coelenterazine-h  sc-206085 Varies >95%
Biotechnology
Cayenne ] ]
] Coelenterazine h 16894 Varies >95%
Chemical
AAT Bioquest Coelenterazine h 21159, 21165 1 mg, 10 mg Not Specified
Invitrogen
(Thermo Fisher Coelenterazineh  C6780 250 pg Not Specified
Scientific)

Note: This table is not exhaustive and represents a selection of suppliers. Pricing is not
included as it is subject to change and may vary based on institutional agreements.
Researchers are advised to visit supplier websites for the most current information.

Bulk and custom synthesis inquiries are typically welcomed by most primary manufacturers and
specialized chemical suppliers.
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Technical Data and Specifications

A thorough understanding of the physicochemical properties of coelenterazine h

hydrochloride is crucial for its effective use and storage.

Property

Value

CAS Number

50909-86-9

Molecular Formula

C26H21N302 - HCI

Molecular Weight 443.92 g/mol
Appearance Light yellow to orange solid

- Soluble in methanol and ethanol.[3] Some
Solubility

suppliers offer water-soluble formulations.

Storage Conditions

Store at -20°C, protected from light and
moisture. For long-term storage, -80°C is
recommended. Stock solutions in appropriate
solvents can be stored at -20°C or -80°C for
limited periods (e.g., up to 1-6 months), but

fresh preparation is often recommended.

Excitation/Emission (with RLuc)

Approx. 437 nm / 466 nm

Certificates of Analysis

Researchers should always request and consult the Certificate of Analysis (CoA) for the

specific lot of coelenterazine h hydrochloride they purchase. The CoA provides critical data

on purity (typically determined by HPLC), identity (confirmed by methods like tH NMR and

mass spectrometry), and other quality control parameters. Purity levels for research-grade

coelenterazine h hydrochloride are generally high, often exceeding 95-98%.

Quantitative Comparison of Coelenterazine Analogs

The choice of coelenterazine analog can significantly impact the outcome of an experiment.

Coelenterazine h is often favored for its enhanced light output. The following table provides a
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comparative overview of the luminescent properties of various coelenterazine analogs when

used with Renilla luciferase.

Coelenterazine
Analog

Relative Initial
Intensity (vs.
Native)

Relative Total
Light (vs.
Native)

Emission Max
(nm)

Key
Characteristic
s

Native

Coelenterazine

~475

Standard
substrate, good
overall

brightness.

Coelenterazine h

~10-20x

Lower

~475

Higher initial
flash, making it
ideal for sensitive
detection.[1][2]

Coelenterazine f

~20x

Lower

~473

High
luminescence

intensity.

Coelenterazine

cp

~15x

Lower

~442

Higher intensity
and faster
response time

with aequorin.

Coelenterazine n

Lower

Lower

~467

Low-sensitivity

analog.

Coelenterazine
400a
(DeepBlueC™)

Varies

Varies

~400

Blue-shifted
emission,
preferred for
BRET
applications to
minimize spectral
overlap with
GFP/YFP

acceptors.
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Data is compiled from various supplier and literature sources and should be considered as a
general guide. Actual performance may vary depending on experimental conditions.

Experimental Protocols

The following sections provide detailed methodologies for key experiments utilizing
coelenterazine h hydrochloride.

Renilla Luciferase Reporter Gene Assay

This assay is widely used to study gene expression and regulation.
Materials:

o Cells transfected with a vector containing the Renilla luciferase gene under the control of a
promoter of interest.

o Passive Lysis Buffer (e.g., 1X Passive Lysis Buffer).

» Coelenterazine h hydrochloride.

o Assay Buffer (e.g., PBS or a specialized luciferase assay buffer).
e Luminometer.

Protocol:

e Cell Lysis:

Wash cultured cells once with PBS.

o

[¢]

Aspirate the PBS and add an appropriate volume of 1X Passive Lysis Buffer to the cells.

[¢]

Incubate at room temperature for 15-20 minutes with gentle rocking to ensure complete
lysis.

o

Transfer the cell lysate to a microcentrifuge tube.

e Substrate Preparation:
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o Prepare a stock solution of coelenterazine h hydrochloride (e.g., 1-10 mM) in methanol
or ethanol. Store protected from light.

o Immediately before use, dilute the coelenterazine h stock solution to the desired working
concentration (typically 1-10 uM) in the assay buffer.

e Luminescence Measurement:
o Add 20-100 pL of cell lysate to a luminometer tube or well of a white-walled microplate.
o Inject or manually add an equal volume of the coelenterazine h working solution.

o Immediately measure the luminescence using a luminometer. The signal is typically a
flash, so a short integration time (e.g., 1-10 seconds) is recommended.

Bioluminescence Resonance Energy Transfer (BRET)
Assay

BRET is a powerful technique for studying protein-protein interactions in living cells.
Materials:

o Cells co-transfected with constructs encoding a donor protein fused to Renilla luciferase
(RLuc) and an acceptor protein fused to a fluorescent protein (e.g., YFP or GFP).

» Coelenterazine h hydrochloride.
e Assay medium (e.g., PBS or phenol red-free cell culture medium).

» Plate reader capable of measuring luminescence at two distinct wavelengths (e.g., with
filters for ~475 nm and ~530 nm).

Protocol:
e Cell Preparation:

o Plate the co-transfected cells in a white, clear-bottom 96-well plate.
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e Substrate Addition:
o Prepare a working solution of coelenterazine h in the assay medium (typically 5-10 puM).
o Add the coelenterazine h working solution to the cells.

e BRET Measurement:

o Immediately after substrate addition, measure the luminescence emission at the donor
wavelength (e.g., 460-480 nm) and the acceptor wavelength (e.g., 510-540 nm).

o The BRET ratio is calculated as the ratio of the light intensity emitted by the acceptor to
the light intensity emitted by the donor. An increase in this ratio indicates a close proximity
between the donor and acceptor proteins.

In Vivo Bioluminescence Imaging

This technique allows for the non-invasive monitoring of biological processes in living animals.

Materials:

Animal model expressing Renilla luciferase in the tissue or cells of interest.

Coelenterazine h hydrochloride (a water-soluble formulation is often preferred for in vivo

use).

Sterile vehicle for injection (e.g., sterile PBS).

In vivo imaging system (IVIS) or a similar cooled CCD camera-based imaging system.

Protocol:
e Substrate Preparation:

o Prepare a sterile solution of coelenterazine h in the injection vehicle at the desired
concentration. The optimal dose will need to be determined empirically but is often in the
range of 1-5 mg/kg.

¢ Animal Administration:
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o Anesthetize the animal.

o Administer the coelenterazine h solution via the desired route (e.g., intravenous,
intraperitoneal, or subcutaneous injection).

e Image Acquisition:
o Immediately place the animal in the imaging chamber of the in vivo imaging system.

o Acquire bioluminescence images. The peak signal for coelenterazine h is typically rapid,
so imaging should commence as soon as possible after injection.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts and
workflows related to the use of coelenterazine h hydrochloride.

Coelenterazine h Activation of Renilla Luciferase

Coelenterazine h

Renilla Luciferase (RLuc)

Coelenteramide Blue Light (~475 nm)

Click to download full resolution via product page

Caption: Enzymatic reaction of Coelenterazine h with Renilla Luciferase.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b12367092?utm_src=pdf-body
https://www.benchchem.com/product/b12367092?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bioluminescence Resonance Energy Transfer (BRET) Workflow

Coelenterazine h

Protein A-RLuc (Donor)

Protein A-B Interaction RLuc Emission (~475 nm)

Protein B-YFP (Acceptor)

YFP Emission (~530 nm)
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GPCR Signaling Pathway Reporter Assay

Activation

G Protein

Effector (e.g., Adenylyl Cyclase)

Second Messenger (e.g., CAMP)
Activation

Promoter with Response Element (e.g., CRE)
Renilla Luciferase Gene

RLuc Protein

oelenterazine h

Luminescence

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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